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Compound of Interest

Compound Name: Fluphenazine Enanthate

Cat. No.: B1673472

An HPLC-UV method for the quantification of fluphenazine enanthate in plasma is crucial for
pharmacokinetic studies, therapeutic drug monitoring, and drug development. This application
note provides a detailed protocol for the analysis of fluphenazine enanthate in plasma
samples using reversed-phase high-performance liquid chromatography with ultraviolet
detection. The methodology is adapted from established procedures for similar long-acting
fluphenazine esters and the parent drug.

Application Note

Introduction

Fluphenazine enanthate is a long-acting injectable antipsychotic medication used in the
management of schizophrenia and other psychotic disorders. Quantification of its concentration
in plasma is essential for understanding its pharmacokinetic profile and ensuring therapeutic
efficacy and patient safety. This document details a robust and reliable HPLC-UV method for
the determination of fluphenazine enanthate in human plasma. The method involves a liquid-
liquid extraction (LLE) for sample clean-up, followed by chromatographic separation on a C18
column and UV detection.

Principle

The method is based on the extraction of fluphenazine enanthate and an internal standard
(IS) from a plasma matrix. Following extraction, the analytes are separated using reversed-
phase HPLC. Quantification is achieved by measuring the peak area response of the analyte
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and the IS at a specific UV wavelength. A calibration curve is generated by plotting the peak
area ratio of the analyte to the IS against the analyte concentration.

Experimental Protocols

1. Materials and Reagents

» Fluphenazine Enanthate reference standard
« Internal Standard (e.g., Perphenazine)

e HPLC grade Methanol

e HPLC grade Acetonitrile

e HPLC grade Water

e Formic Acid

e Acetone

¢ Cyclohexane

o Ethyl Acetate

e Hydrochloric Acid (HCI)

e Sodium Hydroxide (NaOH)

¢ Drug-free human plasma

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is used. The chromatographic
conditions are summarized in the table below.
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Parameter Value

HPLC System Agilent 1260 Infinity 1l or equivalent

Column C18 column (e.g., 250 mm x 4.6 mm, 5 pm)

Mobile Phase Acetonitrile:Methanol:Buffer (e.g., 70:15:15,
vIVIV)

Buffer: 10 mM Ammonium Acetate, pH 6.0

Flow Rate 1.0 mL/min[1]

Injection Volume 20 pL[1]

Column Temperature 30°C[1][2]

UV Detection 256 nm[1]

Internal Standard Perphenazine

3. Preparation of Solutions

e Stock Solutions (1 mg/mL): Prepare individual stock solutions of fluphenazine enanthate
and perphenazine in methanol. These solutions are stable for at least one month when
stored at -20°C.[3]

o Working Standard Solutions: Prepare working standard solutions by diluting the stock
solutions with methanol to achieve various concentrations for calibration and quality control
samples.

o Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and
QC samples by spiking drug-free plasma with appropriate volumes of the working standard
solutions.

4. Sample Preparation: Liquid-Liquid Extraction

The following protocol is adapted from a method for fluphenazine decanoate and is expected to
have high recovery for fluphenazine enanthate due to their structural similarities.[3]
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To 1.0 mL of plasma sample (or calibration standard/QC sample) in a borosilicate glass tube,
add 100 pL of the internal standard solution.

Vortex the sample for 10 seconds.

Add 3.0 mL of an acetone-methanol (1:1, v/v) mixture to deproteinize the sample.
Sonicate the mixture for 10 minutes.

Add 6.0 mL of cyclohexane containing 5% ethyl acetate.

Cap the tube and mix on a shaker for 10 minutes.

Allow the layers to separate for 5 minutes at room temperature.

Transfer the upper organic layer to a clean glass tube.

Evaporate the organic layer to dryness under a stream of nitrogen at 40°C.
Reconstitute the residue in 100 pL of the mobile phase.

Inject 20 pL into the HPLC system.

Method Validation

The analytical method should be validated according to ICH guidelines. The following
parameters should be assessed:
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Parameter Specification

Linearity Correlation coefficient (r2) > 0.995
Precision (RSD%) Intra-day and Inter-day precision < 15%
Accuracy (% Recovery) 85 -115%

Limit of Detection (LOD) To be determined experimentally

Limit of Quantification (LOQ) To be determined experimentally

o No interference from endogenous plasma
Specificity components

Data Presentation

The results of the analysis should be presented in a clear and concise manner. A summary of
expected chromatographic and validation parameters is provided below.

Table 1: Chromatographic Parameters

Retention Time . .
Compound (min) Tailing Factor Theoretical Plates
min

Fluphenazine )
To be determined <20 > 2000
Enanthate

Perphenazine (1S) To be determined <20 > 2000

Table 2: Method Validation Summary
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Parameter Result
Linearity Range (ng/mL) e.g.,,1-100
Correlation Coefficient (r?) >0.995
Intra-day Precision (%RSD) <15%
Inter-day Precision (%RSD) <15%
Accuracy (% Recovery) 85-115%

LOD (ng/mL)

To be determined

LOQ (ng/mL)

To be determined

Visualizations

Experimental Workflow Diagram
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4. Add Acetone:

6. Add Cyclohexane:

11. Reconstitute

Sample Preparation

1. Plasma Sample (1 mL)

2. Add Internal Standard

3. Vortex

5. Sonicate

7. Shake for 10 min

8. Separate Layers

9. Transfer Organic Layer

10. Evaporate to Dryness

:Methanol (1:1)

:Ethyl Acetate (95:5)

in Mobile Phase

HPLC-UV Analysis

12. Inject into HPLC

13. Chromatographic Separation

14. UV Detection at 256 nm

15. Quantification

Click to download full resolution via product page

Caption: Workflow for Fluphenazine Enanthate Quantification in Plasma.

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/product/b1673472?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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